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Compound of Interest

Compound Name: AdBrettPhos

Cat. No.: B1526875 Get Quote

AdBrettPhos, with the IUPAC name bis(1-adamantyl)-[3,6-dimethoxy-2-[2,4,6-tri(propan-2-

yl)phenyl]phenyl]phosphane, is a bulky biaryl phosphine ligand instrumental in advancing

palladium-catalyzed cross-coupling reactions.[1] Its robust steric hindrance and electron-rich

nature make it particularly effective in challenging transformations, including the amidation of

five-membered heterocycles.[2] This guide provides a detailed overview of the structure,

properties, and synthesis of AdBrettPhos for researchers, scientists, and professionals in drug

development.

Core Structure and Properties
AdBrettPhos is a solid with a melting point range of 231-235 °C. The molecule is

characterized by a biphenyl backbone. One of the phenyl rings is substituted with two methoxy

groups and a di-1-adamantylphosphino group, while the other phenyl ring is substituted with

three isopropyl groups. This highly substituted structure contributes to its steric bulk and

efficacy as a ligand in catalysis.
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Property Value Reference

IUPAC Name

bis(1-adamantyl)-[3,6-

dimethoxy-2-[2,4,6-tri(propan-

2-yl)phenyl]phenyl]phosphane

[1]

Molecular Formula C43H61O2P [1]

Molecular Weight 640.92 g/mol

Melting Point 231-235 °C

CAS Number 1160861-59-5

Structural Diagram
The two-dimensional chemical structure of AdBrettPhos is depicted below. The diagram

highlights the key functional groups and their spatial arrangement around the biphenyl core.

Figure 1: 2D structure of AdBrettPhos.

Synthesis of AdBrettPhos
The synthesis of AdBrettPhos and related bulky biarylphosphine ligands has been optimized

to improve safety and yield. The general approach involves the formation of a Grignard reagent

from the corresponding aryl bromide, followed by a copper-catalyzed phosphination.

Experimental Protocol: Synthesis of BrettPhos-Type
Ligands
The following is a general procedure adapted from improved synthetic methods for BrettPhos-

type ligands. Specific quantities would be adjusted based on the desired scale.

Step 1: Grignard Reagent Formation

An oven-dried flask equipped with a magnetic stir bar and charged with magnesium turnings

is fitted with a reflux condenser and a rubber septum.

The flask is purged with argon.
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Tetrahydrofuran (THF) and a small amount of 1,2-dibromoethane are added via syringe.

The solution is heated to initiate Grignard formation.

After cooling, a solution of the starting material, 2-bromo-2',4',6'-triisopropyl-3,6-

dimethoxybiphenyl, in a suitable solvent like toluene is added.

The mixture is heated to drive the formation of the Grignard reagent.

Step 2: Phosphination

In a separate oven-dried flask under an argon atmosphere, copper(I) chloride is added.

The flask is cooled, and a solution of di-1-adamantylphosphine chloride in an appropriate

solvent is added.

The previously prepared Grignard reagent is then transferred to this second flask via

cannula.

The reaction mixture is stirred at a specific temperature for a set duration to allow for the

coupling reaction to proceed.

Step 3: Work-up and Purification

Upon completion, the reaction is cooled to room temperature and quenched with an aqueous

solution of ammonium chloride.

The organic layer is separated, and the aqueous layer is extracted with an organic solvent

(e.g., ethyl acetate).

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, filtered, and concentrated under reduced pressure.

The crude product is then purified by column chromatography on silica gel to yield the pure

AdBrettPhos ligand.
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AdBrettPhos is a highly effective ligand in various palladium-catalyzed cross-coupling

reactions. Its steric bulk is crucial for promoting challenging transformations, such as the

monoarylation of ammonia while suppressing diarylation. It is particularly noted for its utility in

the coupling of five-membered heteroarenes and in C-N bond formation reactions.

AdBrettPhos is also utilized in the formation of stable palladium precatalysts, such as

AdBrettPhos Pd G3 and G6 palladacycles, which offer enhanced stability and reactivity in

cross-coupling processes.[3][4]

The logical workflow for the application of AdBrettPhos in a generic palladium-catalyzed

cross-coupling reaction is outlined below.
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Figure 2: General workflow of a Pd-catalyzed cross-coupling reaction using AdBrettPhos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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